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Compound of Interest

Compound Name: Solvent Blue 122

Cat. No.: B3029486

Essential Safety and Handling Guide for Solvent
Blue 122

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of Solvent Blue 122 (CAS No. 67905-17-3). The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

Solvent Blue 122 is an anthraquinone dye that presents several potential hazards. Adherence

to the recommended PPE is crucial to minimize risk. The primary hazards are eye irritation and
toxicity to aquatic life.[1] While comprehensive toxicity data is limited, it is prudent to handle this
compound with caution to avoid potential mild skin irritation or respiratory discomfort from dust

inhalation.[2][3]

Table 1: Summary of Hazards for Solvent Blue 122
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Hazard Type Description GHS Classification

Causes serious eye irritation.
[1] May cause mild skin
Health Hazard irritation and respiratory Eye Irritation, Category 2[1]
discomfort upon inhalation of
dust.[2]

Acute Aquatic Toxicity,

Environmental Hazard Very toxic to aquatic life.[1]
Category 1[1]

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Hand Protection

Nitrile gloves are
recommended for incidental
contact.[4] For extended
contact or immersion, consider
more substantial gloves like
butyl rubber or neoprene.[5]
Always inspect gloves for rips

or punctures before use.[4]

Protects against skin contact,
irritation, and potential
sensitization. Nitrile offers
good resistance to a range of
chemicals and provides a clear

indication of tears.[4]

Eye and Face Protection

Chemical safety goggles that
provide a tight seal are
mandatory. A face shield
should be worn in conjunction
with goggles when handling
large quantities or when there
is a significant risk of

splashing.

Prevents eye contact and
serious eye irritation from dust

particles or splashes.[1]

Respiratory Protection

An approved dust respirator
should be used when handling
the powder form, especially in
areas without adequate local
exhaust ventilation, to prevent

inhalation of airborne particles.

Minimizes respiratory
discomfort and potential
irritation from inhaling the dye

powder.[6]

Protective Clothing

Alab coat is required. For
tasks with a higher risk of
contamination, consider

impervious clothing or aprons.

[6]

Prevents contamination of

personal clothing and skin.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is essential for the safe handling of Solvent Blue

122 in a laboratory setting.
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Caption: A decision-making flowchart for the proper segregation and disposal of chemical
waste in a laboratory setting.

Step-by-Step Disposal Guidance:

o Waste Identification: All materials contaminated with Solvent Blue 122, including unused
product, solutions, contaminated PPE, and spill cleanup materials, must be treated as
hazardous waste.

o Container Selection: Use separate, designated containers for solid and liquid waste that are
in good condition and compatible with the chemical.

e Labeling: As soon as waste is added, label the container with the words "Hazardous Waste"
and clearly list all contents, including Solvent Blue 122 and any solvents used. [7]4.
Storage: Keep waste containers securely closed except when adding waste. Store them in a
designated satellite accumulation area, ensuring they are segregated from incompatible
chemicals. [7]5. Disposal: Do not dispose of Solvent Blue 122 down the drain or in regular
trash. [4]Arrange for the collection of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office for disposal at a licensed chemical destruction
facility. [7]6. Empty Containers: Empty containers that held Solvent Blue 122 should be
triple-rinsed with an appropriate solvent. The rinsate must be collected and disposed of as
hazardous liquid waste. [7]After triple-rinsing, the container can be disposed of as regular
trash after defacing the label.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Solvent
Blue 122]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029486#personal-protective-equipment-for-
handling-solvent-blue-122]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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